Cas no 175153-03-4 (4-(2-Oxopiperidin-1-yl)benzoic acid)

• Product Name: 4-(2-Oxopiperidin-1-yl)benzoic acid
• CAS No: 175153-03-4
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 137719
• PubChem ID: 7016217
• Update Time: 2025-05-21

4-(2-Oxopiperidin-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-Oxopiperidin-1-yl)benzoic acid
• Benzoic acid,4-(2-oxo-1-piperidinyl)-
• 4-(2-oxo-piperidin-1-yl)benzoic acid
• 4-(piperidon-1-yl)benzoic acid
• 4-[(2-oxo-piperidine)-1-yl]benzoic acid
• 4-(2-OXO-PIPERIDIN-1-YL)-BENZOIC ACID
• EN300-15042
• DTXSID80426805
• Z113655202
• MFCD04037157
• SCHEMBL322211
• 4-(2-Oxopiperidin-1-yl)benzoicacid
• WNHDBSPODXLMRX-UHFFFAOYSA-N
• BS-14055
• J-513342
• 4-(2-OXO-PIPERIDIN-1-YL)-BENZOICACID
• CS-0234948
• 175153-03-4
• AKOS000199605
• 4-(2-oxopiperidin-1-yl)benzoic acid, AldrichCPR
• Benzoic acid, 4-(2-oxo-1-piperidinyl)-
• 4-(2-oxo-piperidin-1-yl) benzoic acid
• G42839

• MDL： MFCD04037157
• Inchi： 1S/C12H13NO3/c14-11-3-1-2-8-13(11)10-6-4-9(5-7-10)12(15)16/h4-7H,1-3,8H2,(H,15,16)
• InChI Key： WNHDBSPODXLMRX-UHFFFAOYSA-N
• SMILES： O=C1CCCCN1C1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 219.09000
• Monoisotopic Mass: 219.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.2
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• PSA: 57.61000
• LogP: 1.96670

4-(2-Oxopiperidin-1-yl)benzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on 4-(2-Oxopiperidin-1-yl)benzoic acid

4-(2-Oxopiperidin-1-yl)benzoic Acid: A Comprehensive Overview

The compound 4-(2-Oxopiperidin-1-yl)benzoic acid (CAS No. 175153-03-4) is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a benzoic acid moiety attached to a 2-oxopiperidine ring, which contributes to its diverse chemical reactivity and biological activity.

Recent studies have highlighted the importance of 4-(2-Oxopiperidin-1-yl)benzoic acid in the context of enzyme inhibition and its role in modulating cellular pathways. Researchers have explored its ability to inhibit key enzymes involved in metabolic disorders, making it a promising candidate for therapeutic interventions. The compound's structure allows for interactions with specific protein targets, which is a critical factor in its potential pharmacological applications.

The synthesis of 4-(2-Oxopiperidin-1-yl)benzoic acid involves a series of well-defined organic reactions, including nucleophilic substitution and cyclization processes. These methods have been optimized to ensure high yields and purity, which are essential for both research and industrial applications. The stability of the compound under various conditions has also been extensively studied, providing valuable insights into its storage and handling requirements.

One of the most exciting developments involving 4-(2-Oxopiperidin-1-yl)benzoic acid is its role in drug delivery systems. Scientists have investigated its ability to act as a carrier molecule, enhancing the bioavailability of therapeutic agents. This property is particularly relevant in the context of targeted drug delivery, where precise control over drug release is crucial.

Moreover, the compound has been subjected to detailed computational studies to understand its electronic properties and molecular interactions. These studies have provided valuable information about its potential as a building block for more complex molecular architectures. The integration of experimental and computational approaches has significantly advanced our understanding of 4-(2-Oxopiperidin-1-yl)benzoic acid's behavior in different chemical environments.

In conclusion, 4-(2-Oxopiperidin-1-yl)benzoic acid (CAS No. 175153-03-4) is a versatile compound with wide-ranging applications in chemistry and pharmacology. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future research and development efforts.